![molecular formula C18H21NO4 B6087224 ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate](/img/structure/B6087224.png)
ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate, also known as EDDMAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDDMAB is a versatile compound that can be synthesized using different methods.
Scientific Research Applications
Ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate has a wide range of scientific research applications. It has been used in the synthesis of various compounds, including biologically active molecules and polymers. This compound has also been used in the development of new materials, such as liquid crystals and organic semiconductors. Additionally, this compound has been studied for its potential use in drug delivery systems and as a catalyst in organic reactions.
Mechanism of Action
The mechanism of action of ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate is not fully understood. However, it is believed to interact with biological molecules, such as proteins and enzymes, through hydrogen bonding and electrostatic interactions. This compound has also been shown to inhibit the activity of certain enzymes, such as cholinesterase and acetylcholinesterase.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. This compound has also been shown to have anti-inflammatory properties, which can reduce inflammation in the body. Additionally, this compound has been shown to have neuroprotective effects, which can protect neurons from damage.
Advantages and Limitations for Lab Experiments
Ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized using different methods. This compound is also soluble in various solvents, which makes it easy to work with in the lab. However, this compound has some limitations for lab experiments. It can be expensive to synthesize, and its purity can be difficult to control.
Future Directions
There are several future directions for the study of ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate. One direction is the development of new materials using this compound as a building block. Another direction is the study of this compound as a potential drug delivery system. Additionally, the study of this compound as a catalyst in organic reactions is an area of future research. Finally, the study of the mechanism of action of this compound and its potential therapeutic applications is an important direction for future research.
Conclusion
In conclusion, this compound is a versatile compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound is a promising compound that warrants further study for its potential use in various applications.
Synthesis Methods
Ethyl 4-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate can be synthesized using different methods, including the reaction of 4-aminobenzoic acid with 4,4-dimethyl-2,6-dioxocyclohexylideneacetonitrile followed by the addition of ethyl alcohol. Another method involves the reaction of 4-aminobenzoic acid with 4,4-dimethyl-2,6-dioxocyclohexylideneacetone followed by the addition of ethyl alcohol. Both methods result in the formation of this compound.
properties
IUPAC Name |
ethyl 4-[(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)methylideneamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4/c1-4-23-17(22)12-5-7-13(8-6-12)19-11-14-15(20)9-18(2,3)10-16(14)21/h5-8,11,20H,4,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVBMYDXBDFYVQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N=CC2=C(CC(CC2=O)(C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.